Cas no 833484-94-9 (Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-)
833484-94-9 structure
Product Name:Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-
CAS No:833484-94-9
MF:C16H13FO5
MW:304.269828557968
CID:672245
PubChem ID:69723401
Update Time:2025-04-19
Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]-
- 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]benzoic acid
- DTXSID50741214
- SCHEMBL6258479
- 833484-94-9
- 4-[(5-Fluoro-2H,4H-1,3-benzodioxin-8-yl)methoxy]benzoic acid
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- Inchi: 1S/C16H13FO5/c17-14-6-3-11(15-13(14)8-20-9-22-15)7-21-12-4-1-10(2-5-12)16(18)19/h1-6H,7-9H2,(H,18,19)
- InChI Key: HRKRPLJVBUGZRX-UHFFFAOYSA-N
- SMILES: FC1=CC=C(COC2C=CC(C(=O)O)=CC=2)C2=C1COCO2
Computed Properties
- Exact Mass: 304.07470167g/mol
- Monoisotopic Mass: 304.07470167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 65Ų
Benzoic acid, 4-[(5-fluoro-4H-1,3-benzodioxin-8-yl)methoxy]- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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